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Abstract

N-alpha-Carbobenzyloxy-L-tryptophan methyl ester, commonly referred to as Z-Trp-OMe, is a
chemically modified derivative of the essential amino acid L-tryptophan. Extensive investigation
into its biological activities and potential therapeutic applications has revealed its primary role
as a crucial building block in synthetic organic chemistry, particularly in the field of peptide
synthesis. This technical guide provides a comprehensive overview of Z-Trp-OMe, focusing on
its chemical properties and its established application as a synthetic intermediate rather than a
direct therapeutic agent. While the broader field of tryptophan metabolism is rich with
therapeutic targets, Z-Trp-OMe itself is utilized for the controlled and precise incorporation of a
protected tryptophan residue into larger, more complex molecules.

Chemical Properties of Z-Trp-OMe

Z-Trp-OMe is characterized by the presence of two key protecting groups: the
benzyloxycarbonyl (Z) group attached to the alpha-amino group and the methyl ester (-OMe) at
the carboxyl group of L-tryptophan. These modifications serve to prevent unwanted side
reactions during chemical synthesis.
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Property Value Reference

N-alpha-Carbobenzyloxy-L-

Synonyms tryptophan methyl ester, Cbz- [1]
Trp-OMe

Molecular Formula C20H20N204 [1]

Molecular Weight 352.4 g/mol [1]

CAS Number 2717-76-2

These protecting groups are fundamental to its utility in peptide synthesis, allowing for the
sequential addition of amino acids in a controlled manner to build a desired peptide chain.

Primary Application in Peptide Synthesis

The principal application of Z-Trp-OMe is as a protected amino acid derivative in the synthesis
of peptides. The tryptophan residue, with its unique indole side chain, plays a critical role in the
structure and function of many biologically active peptides and proteins.[2][3] The use of Z-Trp-
OMe allows for the precise insertion of tryptophan into a peptide sequence without interference
from the reactive amino and carboxyl groups.

General Experimental Workflow for Peptide Synthesis
using Z-Trp-OMe

The following diagram illustrates a generalized workflow for the incorporation of a Z-protected
tryptophan residue into a growing peptide chain using solid-phase peptide synthesis (SPPS), a
common methodology in which Z-Trp-OMe could be utilized in solution-phase synthesis or as a
component of a larger fragment for condensation.
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Solid-Phase Peptide Synthesis (Illustrative)
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Major Tryptophan Metabolic Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. peptide.com [peptide.com]

2. The Unigueness of Tryptophan in Biology: Properties, Metabolism, Interactions and
Localization in Proteins - PMC [pmc.ncbi.nlm.nih.gov]

¢ 3. Clickable tryptophan modification for late-stage diversification of native peptides - PMC
[pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Z-Trp-ome: A Technical Overview of a Key Synthetic
Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153725/docs#z-trp-ome-a-technical-overview-of-a-
key-synthetic-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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